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Compound of Interest

tert-butyl 4-iodo-1H-pyrazole-1-
Compound Name:
carboxylate

Cat. No.: B050845

An In-Depth Technical Guide to tert-Butyl 4-iodo-1H-pyrazole-1-carboxylate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and
spectroscopic properties of tert-butyl 4-iodo-1H-pyrazole-1-carboxylate. It includes detailed
experimental protocols for its synthesis and purification, explores its reactivity and applications
as a key synthetic intermediate, and outlines essential safety information.

Core Physical and Chemical Properties

Tert-butyl 4-iodo-1H-pyrazole-1-carboxylate is a halogenated heterocyclic compound widely
utilized as a building block in organic synthesis. Its physical state is typically a white to yellow
or off-white solid, appearing as a powder or crystalline substance[1][2][3].

Table 1: Physical Properties
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Property Value Reference

Powder or crystalline solid,
Appearance _ [1][2]
White to Yellow

Melting Point 67-70 °C [L1[4][5][6]
Boiling Point 312.0 + 34.0 °C (Predicted) [1][4][5][6]
Density 1.70 + 0.1 g/cm? (Predicted) [1][4][5]16]
pKa -3.01 + 0.12 (Predicted) [1][4][5](6]

Table 2: Chemical and S | Identifi

Identifier Value Reference
CAS Number 121669-70-3 [1]
Molecular Formula CsH11IN20:2 315171
Molecular Weight 294.09 g/mol [51[7]

INChl=1S/C8H11IN202/c1-
InChl 8(2,3)13-7(12)11-5-6(9)4-10-  [2][3][5]
11/h4-5H,1-3H3

WRCRIGRVTPLDDD-
InChiKey [2][31[5]
UHFFFAOYSA-N

CC(C)
SMILES [5][7]
(C)OC(=0)N1C=C(l)C=N1

1-Boc-4-iodopyrazole, TERT-
Synonyms BUTYL 4-IODOPYRAZOLE-1-  [1][3][5]
CARBOXYLATE

Spectroscopic Data

Spectroscopic analysis is crucial for the structural confirmation of tert-butyl 4-iodo-1H-
pyrazole-1-carboxylate.
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Table 3: NMR and Mass Spectrometry Data

Technique Data (Solvent: DMSO-ds) Reference

5: 1.57 (s, 9H, 3xCHs), 7.89 (d,
1H NMR (400 MHz) J 0.6 Hz, 1H, Ar-H), 8.46 (d,J  [8]
0.6 Hz, 1H, Ar-H)

5: 27.9, 63.8, 86.0, 135.9,
13C NMR (100 MHz) 464 1488 8]

194 (M-Boc, 100%), 167 (2%),
Mass Spec (m/z) [8]
128 (2%), 67 (17%), 40 (24%)

Calculated for [M+Na]*
HRMS (ES) CsH11IN2NaO2: 316.9757; [8]
Found: 316.9757

Synthesis and Purification

The synthesis of tert-butyl 4-iodo-1H-pyrazole-1-carboxylate typically involves the N-
protection of 4-iodo-1H-pyrazole using di-tert-butyl dicarbonate (Bocz0).

Experimental Protocol: N-Boc Protection of 4-iodo-1H-
pyrazole[8]

e Materials: 4-iodo-1H-pyrazole, Di-tert-butyl dicarbonate (Boc20), Triethylamine (EtsN),
Dichloromethane (CH2Cl2), Saturated Sodium Bicarbonate (NaHCOs) solution, Deionized
Water (H20), Anhydrous Sodium Sulfate (Na2S0a4), n-hexane.

e Procedure:

o To a solution of 4-iodo-1H-pyrazole (1 equivalent) and triethylamine (1.5 equivalents) in
dichloromethane, add Di-tert-butyl dicarbonate (1.2 equivalents) at room temperature.

o Stir the reaction mixture overnight.

o Wash the dichloromethane layer with a saturated NaHCOs solution, followed by deionized
H20.
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o Dry the organic layer with anhydrous Na2SOa.
o Evaporate the solvent under reduced pressure.

o Purify the crude product by recrystallization from n-hexane to yield tert-butyl 4-iodo-1H-
pyrazole-1-carboxylate as white crystals.[8] A reported yield for this reaction is 78.5%.[8]

An alternative protocol involves dissolving 4-iodopyrazole in THF with EtsN and adding di-tert-
butyl dicarbonate at room temperature, which reportedly yields the product in 2 hours.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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